![molecular formula C17H20ClN3O2 B2967885 N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)furan-2-carboxamide CAS No. 1049470-71-4](/img/structure/B2967885.png)
N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)furan-2-carboxamide, also known as FENCA, is a synthetic compound that has been extensively studied for its potential use in the field of neuroscience. This compound has shown promising results in various scientific research applications, including its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis and Potential as Urotensin-II Receptor Antagonists
N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)furan-2-carboxamide derivatives have been explored for their potential as urotensin-II receptor antagonists. A study by Lim et al. (2019) describes the synthesis and systematic SAR investigation of 5-arylfuran-2-carboxamide derivatives. The research led to the identification of compounds with high potency as UT antagonists, displaying significant metabolic stability, low hERG inhibition, minimal cytotoxicity, and acceptable pharmacokinetic profiles Lim et al., 2019.
Enantioselective Catalysis
The compound is structurally related to piperazine-2-carboxylic acid derived N-formamides, which have been developed as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines. Wang et al. (2006) demonstrated that these catalysts achieved high yields and enantioselectivities for a broad range of substrates, indicating the potential of piperazine-derived structures in asymmetric catalysis Wang et al., 2006.
Novel Derivatives for Antidepressant and Antianxiety Activities
Kumar et al. (2017) synthesized a novel series of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine compounds and investigated their antidepressant and antianxiety activities. The compounds exhibited promising results in behavioral tests, suggesting potential applications in the treatment of mood disorders Kumar et al., 2017.
PET Imaging of Colony-Stimulating Factor 1 Receptor
Lee et al. (2022) developed a fluorine-18 labeled ligand for PET imaging of the colony-stimulating factor 1 receptor (CSF1R), a target for neuroinflammation imaging. The ligand displayed high binding affinity, specificity, and minimal metabolism in the brain, suggesting its utility in diagnosing and studying neuroinflammatory diseases Lee et al., 2022.
Antimicrobial Activities
Siddiqa et al. (2022) investigated the in vitro anti-bacterial activities of N-(4-bromophenyl)furan-2-carboxamide derivatives against clinically isolated drug-resistant bacteria. The study showed significant antimicrobial efficacy, particularly against NDM-positive bacteria A. baumannii, highlighting the potential of furan-2-carboxamide derivatives in addressing antibiotic resistance Siddiqa et al., 2022.
Future Directions
properties
IUPAC Name |
N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN3O2/c18-14-3-5-15(6-4-14)21-11-9-20(10-12-21)8-7-19-17(22)16-2-1-13-23-16/h1-6,13H,7-12H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTAWAXPOIPKSNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCNC(=O)C2=CC=CO2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.